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Compound of Interest

Compound Name: Ethyl 4-bromobutyrate

Cat. No.: B046930 Get Quote

An In-depth Technical Guide to Ethyl 4-bromobutyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 4-bromobutyrate, a versatile

bifunctional reagent crucial in various fields of chemical synthesis, particularly in the

development of pharmaceuticals and agrochemicals. This document outlines its chemical and

physical properties, detailed experimental protocols for its synthesis and analysis, and its key

applications.

Core Identity and Properties
Ethyl 4-bromobutyrate, also known as γ-Bromobutyric acid ethyl ester, is a valuable building

block in organic synthesis. Its structure incorporates both a reactive alkyl bromide for

nucleophilic substitution and an ethyl ester group.

CAS Number: 2969-81-5[1][2][3][4][5][6]
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Identifier Value

Molecular Formula C₆H₁₁BrO₂[3][4][5][7][8]

Molecular Weight 195.05 g/mol [2][3][4][5][7]

IUPAC Name ethyl 4-bromobutanoate[7][9]

InChI
InChI=1S/C6H11BrO2/c1-2-9-6(8)4-3-5-7/h2-

5H2,1H3[2][5][7]

InChIKey
XBPOBCXHALHJFP-UHFFFAOYSA-N[2][5][7]

[8]

Canonical SMILES CCOC(=O)CCCBr[2][7][9]

Synonyms

4-Bromobutyric acid ethyl ester, Ethyl γ-

bromobutyrate, 1-Bromo-3-

(carboethoxy)propane, 3-(Ethoxycarbonyl)propyl

bromide[2][5][10]

Physical and Chemical Properties
Property Value

Physical State Liquid[2][7][11]

Appearance
Clear, colorless to pale yellow liquid[1][7][11][12]

[13]

Boiling Point 80-82 °C @ 10 mmHg[1][2][6][13][14]

Density 1.363 g/mL at 25 °C[1][2][6][15]

Refractive Index (n²⁰/D) 1.456[1][2][6]

Flash Point 90 °C (194 °F) - closed cup[2][13]

Vapor Pressure 0.362 mmHg at 25 °C[6][14]

Solubility Immiscible in water[6]

Spectroscopic Data
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Spectroscopic analysis is essential for the structural confirmation of Ethyl 4-bromobutyrate.

Spectroscopy Key Data Points

¹H NMR (300 MHz, CDCl₃)
δ 4.10 (q, 2H), 3.43 (t, 2H), 2.45 (t, 2H), 2.13 (m,

2H), 1.22 (t, 3H)[1]

¹³C NMR Data available in spectral databases[14][16]

Infrared (IR)
Data available in spectral databases[5][7][17]

[18]

Mass Spectrometry (MS) Data available in spectral databases[5][7][8]

Safety and Handling
Ethyl 4-bromobutyrate is a hazardous chemical that requires careful handling in a laboratory

setting.

GHS Hazard Information
Category Description

Pictogram GHS07 (Exclamation Mark)[15][19]

Signal Word Warning[2][19][20][21]

Hazard Statements

H315: Causes skin irritation[2][7][19][20]. H319:

Causes serious eye irritation[2][7][19][20]. H335:

May cause respiratory irritation[2][7][19].

Precautionary Statements
P261, P264, P271, P280, P302+P352,

P305+P351+P338[2][21]

Handling and Storage
Handling: Use in a well-ventilated area or under a fume hood.[21] Wear appropriate personal

protective equipment (PPE), including gloves and safety goggles.[2][20] Keep away from

heat, sparks, and open flames.[11][21]

Storage: Store in a tightly closed container in a cool, well-ventilated place.[19][21]
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Experimental Protocols
Synthesis of Ethyl 4-bromobutyrate from γ-
Butyrolactone (One-Step Method)
This protocol is adapted from a patented, efficient one-step synthesis method that offers high

yield and purity.[22][23]

Methodology:

Reaction Setup: Add γ-butyrolactone (e.g., 200g) to a three-necked flask equipped with a

stirrer and gas inlet, placed in a water bath to maintain a temperature of 10-30 °C.[23]

HBr Gas Introduction: Slowly bubble dry hydrogen bromide (HBr) gas into the stirred γ-

butyrolactone. The optimal molar ratio of HBr to γ-butyrolactone is approximately 1.2:1.[22]

[23]

Ring Opening: After HBr addition is complete, raise the reaction temperature to 0-50 °C and

continue stirring for 1-3 hours to ensure the complete ring-opening of the lactone to form 4-

bromobutyric acid.[23]

Esterification: Add absolute ethanol to the reaction mixture. A molar ratio of approximately

1.06:1 of ethanol to the initial γ-butyrolactone is recommended.[22] Control the temperature

between 10-90 °C and stir for 2-6 hours until the esterification is complete.[23]

Work-up and Purification: a. Cool the reaction mixture and add deionized water to wash it.

[23][24] b. Separate the lower organic layer. c. Wash the organic layer with a saturated

sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid, adjusting the pH to

7.0.[23][24] d. Separate the organic layer again and wash with deionized water.[23][24] e.

Dry the organic phase over an anhydrous drying agent (e.g., anhydrous sodium sulfate or

magnesium sulfate).[1][24] f. Filter off the drying agent and concentrate the filtrate under

reduced pressure to yield the final product, Ethyl 4-bromobutyrate. The product is typically

a colorless to yellow oil.[1]
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Reaction Steps

Work-up & Purification

γ-Butyrolactone

Reaction Flask
(10-30°C -> 0-50°C -> 10-90°C)Dry HBr Gas

Ethanol

Wash with H₂OCrude Product Wash with sat. NaHCO₃ Wash with H₂O Dry (e.g., Na₂SO₄) Concentrate (Reduced Pressure) Ethyl 4-bromobutyrate

Click to download full resolution via product page

Caption: Workflow for the one-step synthesis of Ethyl 4-bromobutyrate.

Analytical Protocol: HPLC Method
Ethyl 4-bromobutyrate can be analyzed by reverse-phase High-Performance Liquid

Chromatography (HPLC).[10]

Methodology:

Column: Newcrom R1 or equivalent C18 reverse-phase column.[10]

Mobile Phase: A mixture of acetonitrile (MeCN) and water. Phosphoric acid is added as a

modifier. For Mass Spectrometry (MS) compatible methods, formic acid should be used

instead of phosphoric acid.[10]

Detection: UV detection at an appropriate wavelength or MS detection.

Application: This method is suitable for purity analysis, impurity profiling, and

pharmacokinetic studies.[10]
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Applications in Research and Drug Development
Ethyl 4-bromobutyrate's bifunctional nature makes it a key intermediate in the synthesis of

complex molecules.

Pharmaceutical Intermediates: It is widely used to synthesize active pharmaceutical

ingredients (APIs), including various inhibitors, antagonists, and anticoagulants.[12]

Antitumor Agents: It serves as a precursor in the synthesis of thieno[2,3-b]-azepin-4-ones, a

class of compounds investigated for their anti-tumor properties.[2]

Enzyme-Linked Immunosorbent Assay (ELISA): It was utilized in the development of an

ELISA for the detection of zilpaterol, a veterinary drug.[1][2][22]

Peptide Chemistry: The compound is used as a building block for creating firefly luciferase

inhibitor-conjugated peptide derivatives.[1]

Agrochemicals: It is an important synthetic precursor for developing new pesticides and

herbicides.[6][12]

Pharmaceuticals Diagnostics Agrochemicals

Ethyl 4-bromobutyrate

Antitumor Agents
(thieno[2,3-b]-azepin-4-ones)

Enzyme Inhibitors
(e.g., Luciferase)

Other APIs
(Antagonists, Anticoagulants)

ELISA Development
(e.g., for Zilpaterol) Pesticides & Herbicides

Click to download full resolution via product page

Caption: Key application areas of Ethyl 4-bromobutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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